Cas no 2138077-48-0 (2-cyclopropyl-3-(3-methylbutoxy)propane-1-sulfonyl chloride)

2-Cyclopropyl-3-(3-methylbutoxy)propane-1-sulfonyl chloride is a specialized sulfonyl chloride derivative with applications in organic synthesis and pharmaceutical intermediates. Its cyclopropyl and branched alkoxy substituents contribute to its unique reactivity, making it a valuable reagent for introducing sulfonyl groups into target molecules. The compound's structure offers steric and electronic modulation, enhancing selectivity in sulfonylation reactions. It is particularly useful in the preparation of sulfonamides and sulfonate esters under controlled conditions. The product is typically handled under inert conditions due to its sensitivity to moisture. Its well-defined reactivity profile makes it a reliable choice for researchers requiring precise functionalization in complex synthetic pathways.
2-cyclopropyl-3-(3-methylbutoxy)propane-1-sulfonyl chloride structure
2138077-48-0 structure
Product name:2-cyclopropyl-3-(3-methylbutoxy)propane-1-sulfonyl chloride
CAS No:2138077-48-0
MF:C11H21ClO3S
MW:268.800641775131
CID:6313350
PubChem ID:165500067

2-cyclopropyl-3-(3-methylbutoxy)propane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2-cyclopropyl-3-(3-methylbutoxy)propane-1-sulfonyl chloride
    • EN300-1145144
    • 2138077-48-0
    • Inchi: 1S/C11H21ClO3S/c1-9(2)5-6-15-7-11(10-3-4-10)8-16(12,13)14/h9-11H,3-8H2,1-2H3
    • InChI Key: CDDUKSUIZFLHLB-UHFFFAOYSA-N
    • SMILES: ClS(CC(COCCC(C)C)C1CC1)(=O)=O

Computed Properties

  • Exact Mass: 268.0899934g/mol
  • Monoisotopic Mass: 268.0899934g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 51.8Ų

2-cyclopropyl-3-(3-methylbutoxy)propane-1-sulfonyl chloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1145144-5g
2-cyclopropyl-3-(3-methylbutoxy)propane-1-sulfonyl chloride
2138077-48-0 95%
5g
$2650.0 2023-10-25
Enamine
EN300-1145144-0.25g
2-cyclopropyl-3-(3-methylbutoxy)propane-1-sulfonyl chloride
2138077-48-0 95%
0.25g
$840.0 2023-10-25
Enamine
EN300-1145144-10g
2-cyclopropyl-3-(3-methylbutoxy)propane-1-sulfonyl chloride
2138077-48-0 95%
10g
$3929.0 2023-10-25
Enamine
EN300-1145144-1.0g
2-cyclopropyl-3-(3-methylbutoxy)propane-1-sulfonyl chloride
2138077-48-0
1g
$1414.0 2023-06-09
Enamine
EN300-1145144-2.5g
2-cyclopropyl-3-(3-methylbutoxy)propane-1-sulfonyl chloride
2138077-48-0 95%
2.5g
$1791.0 2023-10-25
Enamine
EN300-1145144-1g
2-cyclopropyl-3-(3-methylbutoxy)propane-1-sulfonyl chloride
2138077-48-0 95%
1g
$914.0 2023-10-25
Enamine
EN300-1145144-0.05g
2-cyclopropyl-3-(3-methylbutoxy)propane-1-sulfonyl chloride
2138077-48-0 95%
0.05g
$768.0 2023-10-25
Enamine
EN300-1145144-0.1g
2-cyclopropyl-3-(3-methylbutoxy)propane-1-sulfonyl chloride
2138077-48-0 95%
0.1g
$804.0 2023-10-25
Enamine
EN300-1145144-0.5g
2-cyclopropyl-3-(3-methylbutoxy)propane-1-sulfonyl chloride
2138077-48-0 95%
0.5g
$877.0 2023-10-25
Enamine
EN300-1145144-5.0g
2-cyclopropyl-3-(3-methylbutoxy)propane-1-sulfonyl chloride
2138077-48-0
5g
$4102.0 2023-06-09

Additional information on 2-cyclopropyl-3-(3-methylbutoxy)propane-1-sulfonyl chloride

Comprehensive Overview of 2-cyclopropyl-3-(3-methylbutoxy)propane-1-sulfonyl chloride (CAS No. 2138077-48-0)

2-cyclopropyl-3-(3-methylbutoxy)propane-1-sulfonyl chloride (CAS No. 2138077-48-0) is a specialized sulfonyl chloride derivative with significant potential in organic synthesis and pharmaceutical applications. This compound features a unique molecular structure combining a cyclopropyl group and a 3-methylbutoxy chain, making it valuable for constructing complex molecules. Researchers and industries are increasingly interested in sulfonyl chloride intermediates like this due to their versatility in cross-coupling reactions and drug discovery.

The physicochemical properties of 2-cyclopropyl-3-(3-methylbutoxy)propane-1-sulfonyl chloride contribute to its reactivity and stability under controlled conditions. Its molecular weight and solubility profile make it suitable for use in various organic solvents, facilitating its application in nucleophilic substitution reactions. Recent studies highlight its role in synthesizing biologically active compounds, particularly in developing enzyme inhibitors and small-molecule therapeutics.

In the context of green chemistry and sustainable synthesis, 2-cyclopropyl-3-(3-methylbutoxy)propane-1-sulfonyl chloride has garnered attention for its potential in atom-efficient reactions. The compound's structural flexibility allows chemists to optimize reaction pathways, reducing waste and improving yields. This aligns with the growing demand for eco-friendly chemical processes in pharmaceuticals and agrochemicals.

The pharmaceutical industry extensively explores sulfonyl chloride-based compounds like 2-cyclopropyl-3-(3-methylbutoxy)propane-1-sulfonyl chloride for their ability to modify protein-protein interactions and enzyme active sites. Its application in medicinal chemistry includes the development of targeted therapies for diseases such as cancer and metabolic disorders. Researchers are also investigating its utility in proteomics and chemical biology studies.

From a market perspective, the demand for high-purity sulfonyl chlorides is rising, driven by advancements in drug discovery and material science. 2-cyclopropyl-3-(3-methylbutoxy)propane-1-sulfonyl chloride is part of this trend, with suppliers focusing on scalable synthesis methods to meet industrial needs. Its compatibility with automated synthesis platforms further enhances its appeal for high-throughput screening applications.

Safety and handling of 2-cyclopropyl-3-(3-methylbutoxy)propane-1-sulfonyl chloride require adherence to standard laboratory protocols. Proper storage conditions, such as moisture-free environments and temperature control, are essential to maintain its stability. Users should consult material safety data sheets (MSDS) for detailed guidelines on handling and disposal.

In summary, 2-cyclopropyl-3-(3-methylbutoxy)propane-1-sulfonyl chloride (CAS No. 2138077-48-0) represents a valuable chemical building block with diverse applications in organic synthesis, pharmaceutical research, and biotechnology. Its unique properties and growing market relevance make it a compound of interest for researchers and industries alike.

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